Cas no 2228361-97-3 (2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2228361-97-3
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 6550854
• PubChem ID: 165945903
• Update Time: 2025-05-21

2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol
• 2228361-97-3
• 2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1774462

• Inchi： 1S/C11H11FN2O/c12-10-3-1-8(2-4-10)11-9(5-6-15)7-13-14-11/h1-4,7,15H,5-6H2,(H,13,14)
• InChI Key： MDGQIVFFGZTLPB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)CCO

Computed Properties

• Exact Mass: 206.08554114g/mol
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-ol

2-(3-(4-Fluorophenyl)-1H-pyrazol-4-yl)ethan-1-ol: A Comprehensive Overview

2-(3-(4-Fluorophenyl)-1H-pyrazol-4-yl)ethan-1-ol is a structurally unique organic compound with the CAS number 2228361-97-3. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a fluorine atom in the 4-position of the phenyl ring introduces interesting electronic and steric properties, making this compound a subject of interest in various fields of chemistry and pharmacology.

The synthesis of 2-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)ethan-1-ol typically involves multi-step reactions, often starting from readily available precursors like 4-fluorophenylhydrazine or related compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the aryl-pyrazole linkage, showcasing the versatility of this approach in heterocyclic synthesis.

One of the most notable applications of this compound lies in its potential as a lead molecule in drug discovery. The pyrazole ring is known for its ability to act as a bioisostere for other heterocycles, offering diverse binding profiles in biological systems. Recent studies have highlighted its activity as an inhibitor of certain kinases, which are key targets in cancer therapy. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)ethan-1-ol exhibits potent inhibitory effects on Aurora kinases, which are overexpressed in various cancers.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The incorporation of fluorine into the aromatic system enhances the compound's stability and electronic properties, making it a candidate for use in organic semiconductors and optoelectronic devices. A 2023 paper in *Advanced Materials* reported that thin films synthesized using this compound exhibit favorable charge transport characteristics, suggesting its potential in next-generation electronic devices.

The physical and chemical properties of 2-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)ethan-1-ol have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry confirms its molecular formula as C₁₀H₉FN₃O, with a molecular weight of 205.68 g/mol. Its melting point is reported to be around 155°C, while the boiling point is approximately 380°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents like dichloromethane and acetonitrile.

From an environmental perspective, understanding the fate and transport of 2-(3-(4-fluorophenyl)-1H-pyrazol-4-yll)ethan-l-ol is crucial for assessing its potential impact on ecosystems. Recent ecotoxicological studies have indicated that this compound exhibits low acute toxicity to aquatic organisms, with LC₅₀ values exceeding 10 mg/L for fish and daphnia species. However, long-term exposure studies are still needed to evaluate its chronic effects on non-target species.

In conclusion, 2-(3-(4-fluorophenyl)-1H-pyrazol_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ yl)ethan-l-ol stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial development.